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Compound of Interest

Compound Name: Limaprost-d3

Cat. No.: B1501358 Get Quote

Essential Safety and Handling Guide for
Limaprost-d3
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of Limaprost-d3.

Limaprost-d3, a deuterated analog of the potent vasodilator Limaprost, requires meticulous

handling to ensure laboratory safety and prevent exposure.[1] This document provides

essential, immediate safety protocols and logistical information, including operational and

disposal plans, to support your research and development activities. Adherence to these

guidelines is critical due to the compound's high potency and potential hazards.

Hazard Identification and Classification
Limaprost-d3 is classified as acutely toxic and is fatal if swallowed.[2] It is essential to

understand the associated risks to implement appropriate safety measures.

GHS Hazard Classification:

Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Acute Toxicity,

Oral
2

H300: Fatal if

swallowed

💀 (Skull and

Crossbones)
Danger
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Data sourced from the Limaprost-d3 Safety Data Sheet.[2]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory to prevent exposure through

inhalation, ingestion, or skin contact. The following personal protective equipment must be

worn at all times when handling Limaprost-d3.

Equipment Type Specification Purpose

Hand Protection

Chemical-resistant,

impermeable gloves (e.g.,

nitrile rubber).

To prevent skin contact.[2][3]

Eye and Face Protection

Safety glasses with side-

shields or tightly fitting safety

goggles.

To protect eyes from dust and

splashes.

Respiratory Protection

A NIOSH-approved respirator

should be used, especially

where dust formation is

possible.

To prevent inhalation of

airborne particles.

Protective Clothing
A laboratory coat or impervious

clothing.

To protect skin and personal

clothing from contamination.

Step-by-Step Handling Protocol
This protocol outlines the procedural workflow for the safe handling of Limaprost-d3, from

preparation to use in an experimental setting.

1. Preparation and Weighing:

Conduct all manipulations of solid Limaprost-d3 within a certified chemical fume hood or a

ventilated balance enclosure to minimize inhalation exposure.

Before handling, ensure all necessary PPE is correctly worn.

Use dedicated spatulas and weighing papers.
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Carefully weigh the required amount of the compound, avoiding the creation of dust.

Close the primary container tightly immediately after use.

2. Solution Preparation:

When dissolving the compound, add the solvent slowly to the solid to prevent splashing.

Limaprost-d3 is soluble in methanol.

Cap the vial or flask securely and mix gently until the solid is fully dissolved.

Clearly label the solution with the compound name, concentration, solvent, and date of

preparation.

3. Experimental Use:

All procedures involving Limaprost-d3 solutions should be performed in a well-ventilated

area, preferably within a chemical fume hood.

Avoid contact with skin and eyes. In case of accidental contact, follow the first-aid measures

outlined below.

Do not eat, drink, or smoke in the laboratory where Limaprost-d3 is handled.

Safe Handling and Disposal Workflow
The following diagram illustrates the key decision points and procedural flow for the safe

handling and disposal of Limaprost-d3.
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Safe Handling and Disposal Workflow for Limaprost-d3

Preparation

Experimentation

Disposal

Start: Obtain Limaprost-d3

Don Appropriate PPE

Work in a Fume Hood

Weigh Solid Compound

Prepare Solution

Conduct Experiment

Decontaminate Glassware & Surfaces

Segregate Waste

Solid Waste (Contaminated PPE, etc.) Liquid Waste (Unused Solution)

Dispose via Certified Hazardous Waste Vendor

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling and disposal of Limaprost-d3.
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Emergency Procedures and First Aid
Immediate action is crucial in the event of exposure.

Exposure Route First-Aid Measures

If Swallowed
Immediately call a poison center or doctor. Do

not induce vomiting.

Skin Contact

Immediately wash with water and soap and

rinse thoroughly. Remove contaminated

clothing.

Eye Contact
Rinse opened eye for several minutes under

running water. Then consult a doctor.

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.

Storage and Disposal
Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage:

Store Limaprost-d3 in a tightly sealed container in a cool, dry, and well-ventilated place.

The recommended storage temperature is typically -20°C.

Disposal:

Dispose of waste in accordance with all applicable federal, state, and local environmental

regulations.

Contaminated materials and unused solutions should be treated as hazardous waste.

Do not allow the product to enter drains or waterways.
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Waste should be collected in appropriately labeled, sealed containers and disposed of

through a licensed professional waste disposal service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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